Cas no 886444-10-6 (Methyl 4-(4-(3-(pyridin-2-yl)-1H-pyrazol-4-yl)pyridin-2-yl)benzoate)

• Product Name: Methyl 4-(4-(3-(pyridin-2-yl)-1H-pyrazol-4-yl)pyridin-2-yl)benzoate
• CAS No: 886444-10-6
• MF: C₂₁H₁₆N₄O₂
• MW: 356.37734413147
• MDL: MFCD23135526
• CID: 1040815
• PubChem ID: 11508699
• Update Time: 2025-04-20

Methyl 4-(4-(3-(pyridin-2-yl)-1H-pyrazol-4-yl)pyridin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-(3-(pyridin-2-yl)-1H-pyrazol-4-yl)pyridin-2-yl)benzoate
• BDBM50184895
• 4517AC
• methyl 4-[4-(5-pyridin-2-yl-1H-pyrazol-4-yl)pyridin-2-yl]benzoate
• AK103302
• AX8234841
• 4-[4-(3-pyridin-2-yl-1H-pyrazol-4-yl)pyridin-2-yl]benzoic acid methyl ester
• C21H16N4O2
• CHEMBL203436
• C76960
• SCHEMBL373292
• DTXSID00467795
• AKOS016005223
• CS-0150814
• A915391
• Methyl4-(4-(3-(pyridin-2-yl)-1H-pyrazol-4-yl)pyridin-2-yl)benzoate
• MFCD23135526
• 886444-10-6
• DS-4084
• METHYL 4-{4-[3-(PYRIDIN-2-YL)-1H-PYRAZOL-4-YL]PYRIDIN-2-YL}BENZOATE
• DB-334831

• MDL： MFCD23135526
• Inchi： 1S/C21H16N4O2/c1-27-21(26)15-7-5-14(6-8-15)19-12-16(9-11-23-19)17-13-24-25-20(17)18-4-2-3-10-22-18/h2-13H,1H3,(H,24,25)
• InChI Key： OWNLAEXAPHTKPH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1C=C(C=CN=1)C1C=NNC=1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 356.12732577g/mol
• Monoisotopic Mass: 356.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 2.9

Methyl 4-(4-(3-(pyridin-2-yl)-1H-pyrazol-4-yl)pyridin-2-yl)benzoate Security Information

• Hazard Statement： H302